Cas no 2142202-38-6 (2-hydroxy-3-2-(methoxymethyl)phenylpropanoic acid)

• Product Name: 2-hydroxy-3-2-(methoxymethyl)phenylpropanoic acid
• CAS No: 2142202-38-6
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6567802
• PubChem ID: 165834462
• Update Time: 2025-06-23

2-hydroxy-3-2-(methoxymethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-2-(methoxymethyl)phenylpropanoic acid
• 2-hydroxy-3-[2-(methoxymethyl)phenyl]propanoic acid
• 2142202-38-6
• EN300-1452110

• Inchi： 1S/C11H14O4/c1-15-7-9-5-3-2-4-8(9)6-10(12)11(13)14/h2-5,10,12H,6-7H2,1H3,(H,13,14)
• InChI Key： QWGUAEBUIVXYGV-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=CC=CC=1COC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-3-2-(methoxymethyl)phenylpropanoic acid

Compound CAS No. 2142202-38-6: 2-Hydroxy-3-[2-(Methoxymethyl)Phenyl]Propanoic Acid

Compound CAS No. 2142202-38-6, also known as 2-Hydroxy-3-[2-(Methoxymethyl)Phenyl]Propanoic Acid, is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its phenolic hydroxyl group, methoxymethyl substituent, and propanoic acid backbone, has garnered attention due to its unique chemical properties and promising applications.

Recent studies have highlighted the biological activity of this compound, particularly in the context of its role as a precursor or intermediate in the synthesis of more complex molecules. Researchers have explored its ability to participate in biochemical pathways, making it a valuable asset in drug discovery and development.

The synthesis of CAS No. 2142202-38-6 involves a series of carefully orchestrated reactions, including nucleophilic substitution and oxidation processes. These methods ensure the formation of the desired product with high purity and yield, which is essential for its application in research and industrial settings.

One of the most intriguing aspects of this compound is its interactions with biological systems. Studies have demonstrated that it exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Additionally, its ability to modulate enzyme activity has opened new avenues for exploring its role in metabolic disorders.

In the realm of materials science, this compound has shown potential as a building block for constructing advanced materials such as polymeric films and nanoparticles. Its unique structure allows for tailored surface properties, making it suitable for applications in drug delivery systems and biosensors.

Furthermore, recent advancements in green chemistry have led to the development of eco-friendly synthesis routes for this compound. By utilizing renewable resources and minimizing waste, researchers are paving the way for sustainable production methods that align with global environmental goals.

The application of CAS No. 2142202-38-6 extends beyond traditional chemistry into emerging fields like bioinformatics and computational drug design. Computational models have been employed to predict its binding affinity to various protein targets, providing insights into its therapeutic potential without the need for extensive experimental work.

In conclusion, Compound CAS No. 2142202-38-6: 2-Hydroxy-3-[Methoxymethyl)Phenyl]Propanoic Acid stands as a testament to the intricate interplay between chemical synthesis and biological functionality. With ongoing research uncovering new dimensions of its utility, this compound continues to be a focal point in both academic and industrial research.